Cas no 207974-16-1 (3-Ethyl-5-methyl-1-heptyn-3-ol)

• Product name: 3-Ethyl-5-methyl-1-heptyn-3-ol
• CAS No: 207974-16-1
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 4735894

3-Ethyl-5-methyl-1-heptyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-5-methyl-1-heptyn-3-ol
• 3-ethyl-5-methylhept-1-yn-3-ol
• FMLRBVOUYLRDRV-UHFFFAOYSA-N

• Inchi： 1S/C10H18O/c1-5-9(4)8-10(11,6-2)7-3/h2,9,11H,5,7-8H2,1,3-4H3
• InChI Key： FMLRBVOUYLRDRV-UHFFFAOYSA-N
• SMILES： OC(C#C)(CC)CC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 154
• Topological Polar Surface Area: 20.2